2-(methacryloyloxy)ethyl 6-amino-5-cyano-4-(2,3-dichlorophenyl)-2-methyl-4H-pyran-3-carboxylate
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Description
2-(methacryloyloxy)ethyl 6-amino-5-cyano-4-(2,3-dichlorophenyl)-2-methyl-4H-pyran-3-carboxylate is a useful research compound. Its molecular formula is C20H18Cl2N2O5 and its molecular weight is 437.27. The purity is usually 95%.
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Scientific Research Applications
Anticancer Drug Research
Research on compounds with complex chemical structures, including various functional groups similar to those found in the queried compound, has been directed towards the development of new types of anticancer drugs. Compounds such as 3-styrylchromones and 3-styryl-2H-chromenes have shown high tumor specificity with minimal keratinocyte toxicity. This suggests potential applications of complex chemical compounds in creating anticancer drugs that are both effective against tumors and less harmful to healthy cells (Sugita et al., 2017).
Neurotoxicity Studies
The neurotoxic effects of certain chemical compounds, including pyrethroids, have been extensively studied. These studies explore how chemical structures affect the nervous system, highlighting the importance of understanding the neurotoxic potential of new chemical entities. Such research is crucial for assessing the safety of chemicals before their application in various fields, including medicine and agriculture (Ahmed & Athar, 2023).
Bonding Systems for Dental Applications
Research into chemical compounds with applications in dentistry, such as the development of bonding systems for restorations and fixed partial dentures made of noble metal alloys, is another area of interest. Compounds like 6-methacryloyloxyhexyl-2-thiouracil-5-carboxylate (MTU-6) have been effective for bonding noble metal alloys, suggesting the potential for chemical compounds with specific functional groups to contribute to advances in dental materials and technologies (Matsumura et al., 2011).
Thermoelectric Performance Enhancement
In the field of materials science, studies have focused on enhancing the thermoelectric performance of materials such as PEDOT:PSS through various treatment methods. Research in this area can inform the development of new materials with improved thermoelectric properties, which are important for energy conversion technologies. This demonstrates the potential for complex chemical compounds to contribute to the development of new materials with enhanced performance in energy applications (Zhu et al., 2017).
Properties
IUPAC Name |
2-(2-methylprop-2-enoyloxy)ethyl 6-amino-5-cyano-4-(2,3-dichlorophenyl)-2-methyl-4H-pyran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl2N2O5/c1-10(2)19(25)27-7-8-28-20(26)15-11(3)29-18(24)13(9-23)16(15)12-5-4-6-14(21)17(12)22/h4-6,16H,1,7-8,24H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVZMVZFWXGCYPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(O1)N)C#N)C2=C(C(=CC=C2)Cl)Cl)C(=O)OCCOC(=O)C(=C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl2N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.